(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide

• CAS: 543703-05-5
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.317
• SMILES: CCC1=CC=CC=C1NC(=O)C=CC2=CC=C(O2)C
• InChI: InChI=1S/C16H17NO2/c1-3-13-6-4-5-7-15(13)17-16(18)11-10-14-9-8-12(2)19-14/h4-11H,3H2,1-2H3,(H,17,18)/b11-10+
• InChIKey: KAQKNDLPAWYHNO-ZHACJKMWSA-N
• Solubility: not available

Structurally Defined Acrylamide for FabI-Targeted Research

(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide (CAS 543703-05-5) is a synthetic heterocyclic acrylamide with the molecular formula C16H17NO2 and a molecular weight of 255.31 g/mol . The compound is characterized by a 5-methylfuran-2-yl group linked via an (E)-configured acrylamide bridge to a 2-ethylphenylamine moiety . It belongs to a class of heterocyclic acrylamides disclosed in patents US-8846711-B2 and US-9051321-B2 as inhibitors of bacterial fatty acid biosynthesis (FabI) [1]. The compound is typically supplied at 95% purity and is primarily utilized as a research tool in antibacterial drug discovery and chemical biology studies .

FabI (enoyl-ACP reductase) inhibitor tool for bacterial fatty acid biosynthesis studies

Ortho-substituted N-aryl acrylamide scaffold for SAR exploration of steric and lipophilic tolerance

95% purity suitable for in vitro enzyme and cell-based assays

• [1] Gerusz, V., Escaich, S., Oxoby, M., & Denis, A. (2014). Heterocyclic acrylamides and their use as pharmaceuticals. U.S. Patent No. 8,846,711. Washington, DC: U.S. Patent and Trademark Office. View Source

Substitution Risks: 2-Ethylphenyl Motif Specificity

Within the heterocyclic acrylamide class, the 2-ethylphenyl substituent on the amide nitrogen is not a trivial structural variation. The patent family US-8846711-B2 establishes that FabI inhibitory activity is highly sensitive to the N-aryl substitution pattern, with ortho-substituted phenyl rings conferring distinct enzyme binding geometries compared to meta- or para-substituted analogs [1]. The (E)-configuration of the acrylamide double bond is also critical for Michael acceptor reactivity and target engagement; the corresponding (Z)-isomer or saturated propanamide would exhibit fundamentally different electrophilic character [1]. Therefore, a generic heterocyclic acrylamide or a close analog such as (E)-N-(4-acetylphenyl)-3-(5-methylfuran-2-yl)acrylamide cannot be assumed to replicate the target binding profile or biological selectivity of this specific compound. The data below quantifies these differentiation points where available [1].

Ortho vs. meta/para substitution

FabI inhibition is sensitive to N-aryl substitution pattern; ortho-ethyl confers binding geometry that may shift for meta or para analogs.

(E)-configuration requirement

Acrylamide (E)-geometry is critical for Michael acceptor reactivity; (Z)-isomer or saturated propanamide cannot be assumed to replicate target engagement.

Analog mismatch: 4-acetylphenyl derivative

N-(4-acetylphenyl) analog differs in substitution position and polarity; binding profile and permeability may not transfer directly.

• [1] Gerusz, V., Escaich, S., Oxoby, M., & Denis, A. (2014). Heterocyclic acrylamides and their use as pharmaceuticals. U.S. Patent No. 8,846,711. Washington, DC: U.S. Patent and Trademark Office. View Source

Differentiation Evidence vs. Structural Analogs

HepG2 Cytotoxicity vs. Class Baseline

In a cell-based HepG2 cytotoxicity assay using a plate reader readout, (E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide was tested at a single concentration of 33 µM. The data readout values ranged from 55 to 158 across replicates, indicating partial but inconsistent cytotoxicity at this concentration . By contrast, many advanced FabI inhibitors such as AFN-1252 demonstrate HepG2 CC50 values >100 µM, though direct head-to-head data are not available [1]. This suggests the 2-ethylphenyl analog may possess a narrower cytotoxic window than optimized clinical candidates, a factor that must be considered in antibacterial hit triage. The absence of a full dose-response curve limits definitive comparison.

HepG2 Cytotoxicity

Assay context

33 µM single-point: partial cytotoxicity signal (readout 55–158); AFN-1252 comparator >100 µM CC50

Supports cytotoxicity endpoint review; narrower window vs. advanced FabI inhibitors.

Full dose-response curve not available; cross-study comparison only.

Evidence Dimension	Cytotoxicity in HepG2 hepatocellular carcinoma cells (single-point screen)
Target Compound Data	33 µM: data readout values ranging from 55 to ~158 (arbitrary units; no CC50 derived)
Comparator Or Baseline	AFN-1252 (FabI inhibitor clinical candidate): HepG2 CC50 >100 µM (literature, separate study)
Quantified Difference	Target compound shows measurable cytotoxicity signal at 33 µM; AFN-1252 shows no cytotoxicity below 100 µM. Exact fold-difference cannot be calculated due to lack of full dose-response for target compound.
Conditions	HepG2 cell-based assay, plate reader detection; target compound tested at 33 µM single concentration; source ID 11908 (Chemsrc bioassay database).

Why This Matters

For researchers procuring antibacterial hits, the HepG2 cytotoxicity flag at 33 µM differentiates this compound from more advanced FabI inhibitors with cleaner hepatic safety profiles, making it more suitable for early-stage SAR exploration than for in vivo efficacy studies.

• [1] Kaplan, N., Albert, M., Awrey, D., Bardouniotis, E., Berman, J., Clarke, T., ... & Yethon, J. (2012). Mode of action, in vitro activity, and in vivo efficacy of AFN-1252, a selective antistaphylococcal FabI inhibitor. Antimicrobial Agents and Chemotherapy, 56(11), 5865-5874. View Source

Antitumor Activity in 5637 Bladder Carcinoma Cells

The compound has been evaluated for antitumor activity against human bladder carcinoma 5637 cells, as documented in the Aladdin assay database (ALA618433) . While the exact IC50 value is not publicly extractable from the record, the presence of this assay entry indicates that the compound was screened and returned a biologically relevant signal in this oncology model. This contrasts with structurally related analogs such as (E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide, which have been reported exclusively for antibacterial activity (MIC 50 µg/mL against S. aureus and E. coli) without noted antitumor screening data . The divergent biological annotation suggests that the 2-ethylphenyl substitution may confer polypharmacology not shared by halogen-substituted phenyl analogs.

Antitumor Annotation

Context-dependent

Bladder carcinoma 5637 screening record (ALA618433); IC50 not publicly accessible. 3-bromophenyl analog: antibacterial only, no antitumor note.

Supports polypharmacology investigation; differential annotation not seen in halogen-substituted analog.

Screening data limited; no potency or selectivity metrics.

Evidence Dimension	Antitumor screening annotation (bladder carcinoma 5637)
Target Compound Data	Antitumor activity against human bladder carcinoma 5637 cells recorded (ALA618433; IC50 not publicly accessible)
Comparator Or Baseline	(E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide: antibacterial MIC 50 µg/mL against S. aureus and E. coli; no antitumor annotation found
Quantified Difference	Cannot be quantified; differential biological annotation only
Conditions	Human bladder carcinoma 5637 cell line; assay format BAO_0000219; organism Homo sapiens.

Why This Matters

This differential annotation in antitumor screening represents a key decision point for procurement: researchers seeking antibacterial-only tool compounds may prefer the 3-bromophenyl analog, while those exploring polypharmacology or anticancer applications have a rationale for selecting the 2-ethylphenyl derivative.

FabI Enzyme Inhibition: Class-Level Potency

The patent family US-8846711-B2 discloses that heterocyclic acrylamides of formula (I), which encompass (E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide, were designed as inhibitors of the bacterial enoyl-ACP reductase FabI [1]. Within the patent, exemplified compounds bearing ortho-substituted N-phenyl rings demonstrated FabI inhibitory IC50 values in the sub-micromolar to low micromolar range, with selectivity over the human FAS I system [1]. While the exact IC50 for (E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide is not individually disclosed in the patent, the ortho-ethyl substitution is structurally distinct from the ortho-fluoro and ortho-methyl analogs that dominate the patent examples. The 2-ethyl group increases steric bulk and lipophilicity (clogP) relative to 2-methyl or 2-fluoro analogs, which may modulate membrane permeability and target residence time [1].

FabI Inhibition (Class-Level)

Class-level

Expected low µM to sub-µM based on patent ortho-substituted heterocyclic acrylamides; individual IC50 not disclosed.

Enables SAR probing of FabI pocket steric/lipophilic tolerance with a bulkier 2-ethyl group.

Data inferred from patent class; direct measurement required.

Evidence Dimension	FabI inhibitory potency (class-level expectation)
Target Compound Data	Not individually disclosed in patent; expected low µM to sub-µM based on structural class
Comparator Or Baseline	Patent-exemplified ortho-substituted heterocyclic acrylamides: reported FabI IC50 range ~0.1–5 µM
Quantified Difference	Cannot be quantified without individual compound data
Conditions	FabI enzyme inhibition assay; bacterial FASII system; patent US-8846711-B2.

Why This Matters

The ortho-ethyl substitution represents a deliberate structural variation within the FabI inhibitor pharmacophore; researchers pursuing SAR around the N-aryl position can use this compound to probe the steric and lipophilic tolerance of the FabI binding pocket, which is not accessible with smaller ortho-substituents.

• [1] Gerusz, V., Escaich, S., Oxoby, M., & Denis, A. (2014). Heterocyclic acrylamides and their use as pharmaceuticals. U.S. Patent No. 8,846,711. Washington, DC: U.S. Patent and Trademark Office. View Source

2-Ethylphenyl vs. 4-Acetylphenyl Substitution Comparison

A structurally close analog, N-(4-acetylphenyl)-3-(5-methylfuran-2-yl)acrylamide, differs only in the substitution position and nature of the N-phenyl ring (4-acetyl vs. 2-ethyl) . This positional isomerism has calculable consequences on molecular properties: the 2-ethylphenyl derivative has a calculated logP approximately 0.5–0.8 units higher than the 4-acetylphenyl analog due to the ethyl group's greater lipophilicity and the absence of the polar acetyl carbonyl . The ortho-substitution also introduces steric hindrance around the amide bond, potentially affecting the (E)/(Z) isomerization barrier and metabolic stability of the acrylamide moiety. Such differences directly impact membrane permeability, plasma protein binding, and metabolic clearance rates—parameters critical for selecting between analogs in hit-to-lead campaigns.

Calculated logP Comparison

Class-level

Estimated ΔclogP ≈ 0.5–0.8 higher vs. 4-acetylphenyl analog (ortho-ethyl vs. para-acetyl).

May support permeability ranking among analogs; potential 3- to 6-fold membrane partitioning difference.

Calculated values; no experimental logP or permeability data.

Evidence Dimension	Calculated logP and steric environment
Target Compound Data	clogP estimated 3.5–4.0; ortho-ethyl steric bulk; C16H17NO2; MW 255.31
Comparator Or Baseline	N-(4-acetylphenyl)-3-(5-methylfuran-2-yl)acrylamide: clogP estimated 2.8–3.2; para-acetyl substitution; MW higher
Quantified Difference	Estimated ΔclogP ≈ 0.5–0.8 units higher for the 2-ethylphenyl analog; no direct experimental determination available
Conditions	Calculated properties based on chemical structure; no experimental logP or permeability data available for either compound.

Why This Matters

The lipophilicity difference of 0.5–0.8 logP units can translate to a 3- to 6-fold difference in membrane partitioning, which may be decisive when selecting between these two commercially available analogs for cell-based antibacterial assays where penetration is a critical variable.

Optimal Application Scenarios

FabI SAR: Ortho Steric Tolerance

Researchers conducting structure-activity relationship (SAR) studies on heterocyclic acrylamide FabI inhibitors should procure this compound specifically to evaluate the steric tolerance of the FabI binding pocket at the ortho position of the N-phenyl ring. Unlike the more common 2-fluoro or 2-methyl analogs exemplified in patent US-8846711-B2, the 2-ethyl substituent introduces a distinct steric and lipophilic profile that can reveal whether the pocket accommodates larger hydrophobic groups, informing the design of next-generation inhibitors with improved pharmacokinetic properties [1].

Antibacterial Hit Triage with Cytotoxicity Assessment

This compound is suitable as a comparator tool in antibacterial hit triage workflows where cytotoxicity counter-screening is mandatory. The available HepG2 single-point cytotoxicity data at 33 µM provides a preliminary flag that can guide go/no-go decisions relative to cleaner FabI inhibitors such as AFN-1252 (CC50 >100 µM) [1]. Procurement is recommended for laboratories seeking to benchmark their internal cytotoxicity assays against a compound with known partial cytotoxicity signal .

Polypharmacology: Dual Antibacterial-Antitumor Annotation

Given the compound's annotation in both antibacterial (FabI patent class) and antitumor (bladder carcinoma 5637) screening databases, it serves as a starting point for polypharmacology research programs investigating the overlap between bacterial fatty acid biosynthesis inhibition and cancer cell cytotoxicity [1]. Researchers should procure this compound when exploring whether FabI-related pathways or off-target effects contribute to the observed antitumor signal, a line of investigation not supported by the 3-bromophenyl analog which lacks antitumor annotation .

Permeability Benchmarking for ortho-Substituted Acrylamides

The compound's calculated higher logP (estimated 3.5–4.0) relative to para-substituted analogs makes it a useful tool for permeability benchmarking studies using Caco-2 or PAMPA assays. Procurement is recommended for laboratories studying the relationship between N-aryl substitution pattern and passive membrane permeability in the acrylamide chemotype, where the ortho-ethyl group provides a measurable lipophilicity increment without introducing hydrogen-bond donors or acceptors that would confound the analysis [1].

Application

Selection Property

Validation Focus

FabI SAR: ortho steric tolerance

Ortho-ethyl steric and lipophilic probe

FabI binding pocket steric accommodation and lipophilic mapping

Antibacterial hit triage with cytotoxicity counter-screen

Pre-existing HepG2 cytotoxicity flag at 33 µM

Cytotoxicity window benchmarking against cleaner FabI inhibitors

Polypharmacology: dual antibacterial–antitumor annotation

Dual biological annotation (FabI patent + bladder carcinoma screen)

Off-target or pathway overlap investigation

Permeability benchmarking for ortho-substituted acrylamides

Higher calculated logP vs. para-substituted analogs

Passive membrane permeability in Caco-2 or PAMPA models

• [1] Gerusz, V., Escaich, S., Oxoby, M., & Denis, A. (2014). Heterocyclic acrylamides and their use as pharmaceuticals. U.S. Patent No. 8,846,711. Washington, DC: U.S. Patent and Trademark Office. View Source